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Compound of Interest

Compound Name: 3-Thiophenemalonic acid

Cat. No.: B103929

Essential Safety and Handling Guide for 3-
Thiophenemalonic Acid

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 3-Thiophenemalonic acid. Following
these procedures is crucial for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Safety Data

3-Thiophenemalonic acid is classified as a hazardous chemical and requires careful handling.
[1] It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

[1][2]
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Identifier

Value

Product Name

3-Thiophenemalonic acid

Propanedioic acid, 3-thienyl-; 3-Thienylmalonic

Synonyms ) ) ) i
Acid; a-Carboxythiophene-3-acetic acid
CAS Number 21080-92-2[1][3]
EC Number 244-198-9[3]
Molecular Formula C7He04S[3]
Molecular Weight 186.19 g/mol
Solid, White to Orange to Green powder to
Appearance

crystal[4]

Hazard Classifications

Skin Corrosion/Irritation (Category 2), Serious
Eye Damage/Eye Irritation (Category 2),
Specific target organ toxicity — single exposure
(Category 3, Respiratory system)[1]

Signal Word

Warning[1][3]

Operational Plan: Handling and Storage

Adherence to the following step-by-step procedures is mandatory when working with 3-

Thiophenemalonic acid to minimize exposure and ensure safety.

Engineering Controls and Personal Protective

Equipment (PPE)

Proper engineering controls and PPE are the first line of defense against chemical exposure.

o Ventilation: Always handle 3-Thiophenemalonic acid in a well-ventilated area.[2] Use a

local exhaust ventilation system, such as a chemical fume hood, to prevent the generation

and dispersion of dust.[3]

o Eye and Face Protection: Wear chemical safety goggles that create a seal around the eyes.

[5][6] If there is a splash hazard, a face shield should be used in addition to goggles.[3][6]
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» Skin and Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber, to
prevent skin contact.[3][5][7] A standard laboratory coat or chemical-resistant suit is required
to protect the body.[3][5][6] Protective boots may be necessary depending on the scale of
work.[3]

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
respirator or equivalent must be worn.[5] A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149
must be followed whenever workplace conditions warrant a respirator's use.[5]

Safe Handling Procedure

o Preparation: Before handling, ensure that a safety shower and eye wash station are readily
accessible.[3] Read the Safety Data Sheet (SDS) thoroughly.

o Personal Hygiene: Wash hands and face thoroughly after handling the chemical.[2][3] Do not
eat, drink, or smoke in the work area.[2]

o Handling: Avoid all direct contact with the substance.[5] Avoid breathing in dust.[2][8] Prevent
dust formation during handling.[8]

o Storage: Store the chemical in a tightly closed container in a cool, dry, and dark place.[3][5]
Store away from incompatible materials like strong oxidizing agents.[3][5]

Accidental Release Measures

In the event of a spill, follow these steps:

» Evacuate personnel from the immediate area.
» Wear the appropriate PPE as described above.
¢ Clean up spills immediately.[5]

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[8]

» Ventilate the area and wash the spill site after material pickup is complete.
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Emergency and First-Aid Protocols

Immediate response is critical in the event of an exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and
easy to do.[3] If eye irritation persists, seek immediate medical attention.[1][3]

o Skin Contact: Remove all contaminated clothing immediately.[2][5] Wash the affected skin
with plenty of soap and water.[1][2] If skin irritation occurs, get medical advice or attention.[1]

[3]

e Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[2][8] If the person feels unwell, call a poison center or doctor.[2][8]

 Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[2] If the person feels
unwell, seek medical attention.[5]
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Handling 3-Thiophenemalonic Acid

A

Step 1: Preparation
- Read SDS
- Verify fume hood function
- Check eyewash/shower access

Step 2: Don PPE
- Safety Goggles / Face Shield
- Nitrile/Butyl Gloves
- Lab Coat
- N95 Respirator (if needed)

A

Step 3: Chemical Handling
- Work in fume hood
- Avoid creating dust
- Keep container closed

Potential
Exposure

Emergency Protocol

A -

Step 4: Post-Handling
- Decontaminate work area
- Dispose of waste properly
- Wash hands thoroughly

Exposure Event Occurs
(Spill, Contact, Inhalation)

Contact Inhalation
Y
Spill / Release A/
- Evacuate area Skin Contact Eye Contact Inhalation
- Don PPE - Remove contaminated clothing - Flush with water (15 min) - Move to fresh air
- Sweep up carefully - Wash with soap & water (15 min) - Remove contact lenses - Keep comfortable
- Decontaminate

Seek Medical Attention

If irritation persists or symptoms develop

Click to download full resolution via product page

Caption: Workflow for handling 3-Thiophenemalonic acid, including emergency procedures.
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Disposal Plan

Chemical waste must be managed to ensure complete and accurate classification and
disposal.

o Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste.[8]

o Disposal Method: Dispose of contents and container to an approved waste disposal plant.[2]
Do not empty into drains.[8]

¢ Regulations: Always consult and follow local, regional, and national hazardous waste
regulations to ensure proper disposal.[8] Contaminated packaging should be treated as the
chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103929#personal-protective-equipment-for-handling-
3-thiophenemalonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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